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Introduction

Ferrovanadium (FeV) is a critical ferroalloy composed primarily of iron and vanadium, with

vanadium content typically ranging from 35% to 85%.[1][2] It serves as a universal hardener,

strengthener, and anti-corrosive additive in the production of various steels, including high-

strength low-alloy (HSLA) steel and tool steels.[3][4] The addition of ferrovanadium to steel

refines the grain structure and forms stable vanadium carbides and nitrides, which significantly

enhances the mechanical properties such as strength, toughness, and wear resistance.[3][4]

Ferrovanadium is produced through the reduction of vanadium pentoxide (V₂O₅) with a

reducing agent like aluminum or silicon in the presence of iron, typically in an electric arc

furnace.[1]

The properties and performance of ferrovanadium are intrinsically linked to its chemical

composition and crystal structure. Commercial ferrovanadium is available in several grades,

most commonly designated by their approximate vanadium content, such as FeV40, FeV50,

FeV60, and FeV80.[5] Understanding the nuances of the crystal structure across these grades
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is paramount for researchers, scientists, and drug development professionals in optimizing

steel properties and developing new alloys. This technical guide provides a comprehensive

overview of the crystal structure analysis of different ferrovanadium grades, detailing

experimental methodologies and presenting available data.

Chemical Composition of Common Ferrovanadium
Grades
The chemical composition of ferrovanadium is a primary determinant of its properties. While

vanadium and iron are the main constituents, the concentration of impurities such as carbon,

silicon, aluminum, sulfur, and phosphorus are also critical and are typically regulated by

standards like ASTM A102.[6][7][8][9][10] The following table summarizes the typical chemical

compositions for common ferrovanadium grades.

Grade
Vanadiu
m (V)

Iron (Fe)
Carbon
(C)

Silicon
(Si)

Aluminu
m (Al)

Phosph
orus (P)

Sulfur
(S)

FeV40 ~40% Balance <0.30% <2.0% <4.0% <0.10% <0.10%

FeV50 ~50% Balance <0.30% <2.0% <2.5% <0.06% <0.05%

FeV60 ~60% Balance <0.30% <2.0% <2.5% <0.06% <0.05%

FeV80 75-85% Balance <0.30% <2.0% <1.5% <0.06% <0.05%

Note:

The

exact

compositi

on can

vary

between

manufact

urers and

specific

customer

requirem

ents.
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Crystal Structure of Ferrovanadium
The iron-vanadium binary system exhibits a body-centered cubic (bcc) solid solution at high

temperatures.[11] As the vanadium content increases and the temperature decreases, the

formation of a hard and brittle intermetallic compound known as the sigma (σ) phase can occur,

particularly in the 35-55% vanadium range at temperatures below 1210°C.[12] The presence

and proportion of these phases significantly influence the mechanical properties of the

ferroalloy.

While detailed comparative crystallographic data across all commercial grades is not readily

available in the public domain, the following table summarizes the expected phases and crystal

structures based on the Fe-V phase diagram and general metallurgical principles.

Grade
Expected
Primary Phase

Crystal
Structure

Expected
Secondary
Phase(s)

Crystal
Structure

FeV40
α-FeV Solid

Solution

Body-Centered

Cubic (BCC)
Sigma (σ) Phase Tetragonal

FeV50
α-FeV Solid

Solution

Body-Centered

Cubic (BCC)
Sigma (σ) Phase Tetragonal

FeV60
α-FeV Solid

Solution

Body-Centered

Cubic (BCC)
- -

FeV80
α-FeV Solid

Solution

Body-Centered

Cubic (BCC)
- -

Note: The actual

phase

composition can

be influenced by

the cooling rate

during production

and the presence

of impurities.
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Lattice Parameters: The lattice parameter of the bcc solid solution in Fe-V alloys is expected to

vary with the vanadium content. However, specific and consistent values for each commercial

grade are not well-documented. Molecular dynamics simulations suggest a non-linear

relationship between vanadium concentration and the equilibrium lattice parameter.[13]

Grain Size: The as-cast microstructure of ferrovanadium typically exhibits a range of grain

sizes. For a V-3.7Cr-3.6Ti alloy produced by vacuum arc remelting, the average grain size in

the chill regions was approximately 500 μm, while the columnar grains were around 2 mm.[14]

The grain size in commercial ferrovanadium will depend on the specific production process

and subsequent processing steps. The addition of vanadium to steels is known to refine the

grain size of the final product.[3]

Experimental Protocols for Crystal Structure
Analysis
The characterization of the crystal structure of ferrovanadium grades relies on well-

established analytical techniques, primarily X-ray Diffraction (XRD) and Electron Backscatter

Diffraction (EBSD).

X-ray Diffraction (XRD) Analysis
XRD is a fundamental technique for phase identification, determination of lattice parameters,

and quantification of phase fractions.[15]

Sample Preparation:

A representative sample of the ferrovanadium grade is obtained.

For powder diffraction, the sample is crushed and ground to a fine powder (typically <44

micrometers) to ensure a random orientation of the crystallites.[16] This can be done using a

mortar and pestle or a specialized mill like a McCrone mill, which is designed to preserve the

crystal lattice structure.[17] Grinding under a liquid medium such as ethanol can help

minimize sample loss and structural damage.[16]

The fine powder is then carefully packed into a sample holder to create a flat, smooth

surface for analysis.[6]
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Data Acquisition:

Instrument: A powder X-ray diffractometer is used.

X-ray Source: Commonly, a Cu Kα (λ = 1.5406 Å) or Co Kα (λ = 1.7890 Å) radiation source is

employed. For steel and ferroalloy analysis, Co radiation can provide an optimal compromise

for accessing sufficient reflections of different phases.[18]

Scan Range (2θ): A wide angular range is scanned, for example, from 20° to 120°, to capture

all significant diffraction peaks.

Step Size and Dwell Time: A small step size (e.g., 0.02°) and a sufficient dwell time per step

are used to ensure good data quality.

Data Analysis (Rietveld Refinement): The Rietveld method is a powerful technique for

analyzing powder diffraction data.[19][20] It involves fitting a calculated diffraction pattern to the

entire experimental pattern, allowing for the refinement of various structural parameters.[19]

Phase Identification: The initial phases present in the sample are identified by comparing the

experimental diffraction pattern to a database of known crystal structures.

Profile Fitting: A theoretical diffraction profile is calculated based on the identified crystal

structures, lattice parameters, atomic positions, and instrumental parameters.

Least-Squares Refinement: The parameters of the theoretical model are refined iteratively

using a least-squares algorithm to minimize the difference between the calculated and

observed diffraction patterns.[19]

Quantitative Analysis: From the refined model, quantitative information such as the weight

fraction of each phase, precise lattice parameters, crystallite size, and microstrain can be

extracted.[18][20]
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Caption: Experimental Workflow for XRD Analysis of Ferrovanadium.

Electron Backscatter Diffraction (EBSD) Analysis
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EBSD is a scanning electron microscope (SEM) based technique that provides crystallographic

information about the microstructure of a material, including grain size, grain orientation, and

phase distribution.[21]

Sample Preparation:

A small section is cut from the bulk ferrovanadium sample.

The section is mounted in a conductive resin.

The mounted sample is mechanically ground using successively finer abrasive papers to

achieve a flat surface.

The ground sample is then polished using diamond suspensions of decreasing particle size

(e.g., 9 µm, 3 µm, 1 µm).

A final polishing step using a colloidal silica suspension is often necessary to remove the last

vestiges of surface deformation and create a strain-free surface suitable for EBSD analysis.

Data Acquisition:

Instrument: A scanning electron microscope equipped with an EBSD detector and analysis

software.

Operating Conditions: The SEM is operated at a high accelerating voltage (e.g., 20 kV) and a

tilted sample stage (typically 70°).[22]

Mapping: The electron beam is scanned across the area of interest in a grid pattern, and at

each point, a Kikuchi diffraction pattern is collected by the EBSD detector.

Data Analysis:

Indexing: The collected Kikuchi patterns are automatically indexed by the software to

determine the crystal orientation and phase at each point on the map.

Map Generation: The indexed data is used to generate various maps, including:

Phase Maps: Showing the spatial distribution of different crystalline phases.
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Inverse Pole Figure (IPF) Maps: Color-coded maps that visualize the crystallographic

orientation of the grains.

Grain Boundary Maps: Highlighting the boundaries between grains and indicating their

misorientation angles.

Image Quality (IQ) Maps: Which can help to distinguish between phases with different

levels of crystal perfection.[8]

Quantitative Analysis: From the generated maps, quantitative data such as average grain

size, grain size distribution, and texture (preferred orientation) can be extracted.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.xray.cz/xray/csca/kol2018/files/206.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition

Data Analysis

Sectioning & Mounting

Mechanical Grinding

Mechanical Polishing

Final Polish (Colloidal Silica)

SEM-EBSD Mapping

Pattern Indexing

Map Generation
(Phase, IPF, Grain Boundary)

Quantitative Analysis
(Grain Size, Texture, etc.)

Experimental Workflow for EBSD Analysis of Ferrovanadium.

Click to download full resolution via product page

Caption: Experimental Workflow for EBSD Analysis of Ferrovanadium.
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Relationship between Ferrovanadium Grade and
Crystal Structure
The primary variable across the different grades of ferrovanadium is the concentration of

vanadium. This variation is expected to have a direct impact on the crystal structure,

particularly the phase composition and lattice parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.malvernpanalytical.com/en/learn/knowledge-center/insights/the-rietveld-method
https://m.ferrosilicon-alloy.com/news/what-are-the-differences-between-ferrovanadium-80-and-ferrovanadium-40-271858.html
https://m.ferrosilicon-alloy.com/news/what-are-the-differences-between-ferrovanadium-80-and-ferrovanadium-40-271858.html
https://scispace.com/pdf/phase-analysis-on-dual-phase-steel-using-band-slope-of-3ubvbwfac6.pdf
https://www.benchchem.com/product/b1254409/docs#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.benchchem.com/product/b1254409/docs#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.benchchem.com/product/b1254409/docs#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.benchchem.com/product/b1254409/docs#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.benchchem.com/product/b1254409?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

